Cas no 1706455-70-0 (5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine)

5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine is a heterocyclic compound featuring a [1,3,4]oxadiazole core substituted with an amine group and a phenoxymethyl moiety. Its structure, incorporating dichloro and dimethyl substituents on the phenyl ring, enhances its potential as an intermediate in agrochemical and pharmaceutical synthesis. The oxadiazole scaffold is known for its stability and bioactivity, making this compound valuable for developing herbicides, fungicides, or bioactive molecules. Its precise substitution pattern offers selectivity in target interactions, while the dichloro-dimethylphenyl group may contribute to lipophilicity, influencing bioavailability. Suitable for further functionalization, it serves as a versatile building block in organic and medicinal chemistry research.

5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine structure

1706455-70-0 structure

Product Name:5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine

CAS No:1706455-70-0

MF:C₁₁H₁₁Cl₂N₃O₂

MW:288.129940271378

CID:5171540

Update Time:2025-10-28

5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

- 5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine
- Inchi： 1S/C11H11Cl2N3O2/c1-5-6(2)10(8(13)3-7(5)12)17-4-9-15-16-11(14)18-9/h3H,4H2,1-2H3,(H2,14,16)
- InChI Key： WSWOJDLTIYXGPD-UHFFFAOYSA-N
- SMILES： O1C(COC2=C(Cl)C=C(Cl)C(C)=C2C)=NN=C1N

5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM508389-1g	5-((4,6-Dichloro-2,3-dimethylphenoxy)methyl)-1,3,4-oxadiazol-2-amine	1706455-70-0	97%	1g	$652	2023-02-17

5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine Related Literature

1. An automated in-chip-catalytic–spectrophotometric method for determination of copper(ii) using a multisyringe flow injection analysis-multipumping flow system†

Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300

Additional information on 5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine

Introduction to 5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine and Its Significance in Modern Chemical Research

5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine (CAS No. 1706455-70-0) is a compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to a class of heterocyclic amines that exhibit a wide range of biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of 5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine is characterized by the presence of an oxadiazole core, which is a five-membered heterocyclic ring containing two oxygen atoms and one nitrogen atom. This core structure is known for its stability and ability to interact with biological targets in various ways. The presence of Dichloro, Dimethyl, and Phenoxy substituents further enhances the compound's complexity and potential for diverse biological interactions.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The oxadiazole scaffold has been particularly noted for its role in the design of bioactive molecules due to its ability to act as a privileged structure in drug discovery. The compound 5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]oxadiazol-2-ylamine is no exception and has been explored for its potential therapeutic effects.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the Dichloro, Dimethyl, and Phenoxy groups necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule efficiently.

The pharmacological properties of 5-(4,6-Dichloro-2,3-dimethyl-phenoxymethyl)-[1,3,4]Oxadiazol-2-ylamine have been investigated in various preclinical studies. These studies have revealed that the compound exhibits promising activity against several targets relevant to human health. Notably, it has shown potential as an inhibitor of enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory drugs. Additionally, its interaction with other biological targets suggests possible applications in treating neurological disorders and cancer.

The use of computational methods has played a crucial role in understanding the binding interactions between 5-(Dichloro-Dimethyl--)< strength>Oxadiazol -2 -ylamine and biological targets. Molecular docking studies have provided insights into how the compound interacts with proteins such as kinases and transcription factors. These insights have guided the optimization process aimed at enhancing its binding affinity and selectivity.

In conclusion, 5-(Dichloro_2_3-dimethyl_phenoxy_methyl_)< strength>Oxadiazol_2 -ylamine (CAS No. 1706455_70_0) represents an exciting advancement in the field of chemical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is expected to play an increasingly significant role in addressing various health challenges.